2,6-Difluorophenylacetyl chloride
Overview
Description
Scientific Research Applications
Environmental Impact and Alternatives
Polyfluorinated Ether Sulfonates as PFOS Alternatives : A study identifies novel polyfluorinated ether sulfonates used in the electroplating industry as alternatives to perfluorooctanesulfonate (PFOS), highlighting the need for understanding the environmental behaviors and potential adverse effects of these alternatives (Ruan et al., 2015).
Organic Synthesis and Catalysis
Difluoromethylation Reactions : The selective introduction of fluorine atoms into organic molecules has been explored, acknowledging the significant role fluorinated moieties play in life science and material science applications. These methods facilitate the synthesis of CF2H- and CH2F-containing compounds, demonstrating the versatility of fluorine in chemical synthesis (Hu et al., 2009).
Nickel-Catalyzed Fluoroalkylation : A nickel-catalyzed method for the fluoroalkylation of alkenes, alkynes, and aromatics with perfluoroalkyl chlorides offers a promising approach for the incorporation of fluorinated groups into various molecular frameworks, showcasing the evolving toolkit available for organofluorine chemistry (Huang & Chen, 2001).
Analytical and Environmental Chemistry
Chemical Sensors for Environmental Monitoring : The development of a bifurcated optical fiber-based chemical sensor for continuous monitoring of 2,6-dinitrophenol (2,6-DNP) in water showcases the application of functional polymers in environmental analysis. This research underscores the role of fluorinated compounds in enhancing the sensitivity and selectivity of chemical sensors (Wang et al., 2006).
Safety and Hazards
2,6-Difluorophenylacetyl chloride is classified as a dangerous substance. The precautionary statements associated with it include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P321, P322, P330, P363, P405, and P501 . The hazard statements include H302, H312, H314, and H332 . It’s important to handle this compound with care and follow all safety guidelines.
Properties
IUPAC Name |
2-(2,6-difluorophenyl)acetyl chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF2O/c9-8(12)4-5-6(10)2-1-3-7(5)11/h1-3H,4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQYPWHKXTAYWIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CC(=O)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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